Cas no 1375064-71-3 (5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid)

5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid structure
1375064-71-3 structure
Product Name:5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid
CAS No:1375064-71-3
MF:C11H7NO5
MW:233.176983118057
MDL:MFCD22192330
CID:1056714
Update Time:2025-04-20

5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid
    • 5-(4-Carboxyphenyl)-1,2-oxazole-3-carboxylic acid
    • 5-(4-carboxyphenyl)-3-Isoxazolecarboxylic acid
    • 6258AJ
    • TRA0076282
    • SY015169
    • 5-(4-Carboxyphenyl)isoxazole-3-carboxylicAcid
    • 3-Isoxazolecarboxylic acid, 5-(4-carboxyphenyl)-
    • MDL: MFCD22192330
    • Inchi: 1S/C11H7NO5/c13-10(14)7-3-1-6(2-4-7)9-5-8(11(15)16)12-17-9/h1-5H,(H,13,14)(H,15,16)
    • InChI Key: FUWUAFDSPMHYPU-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(=O)O)=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 233.03200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101

Experimental Properties

  • PSA: 100.63000
  • LogP: 1.73800

5-(4-Carboxyphenyl)isoxazole-3-carboxylic Acid Pricemore >>

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